Cas no 55131-09-4 (Ethanol, 2-[(3-nitrophenyl)amino]-)

• Product Name: Ethanol, 2-[(3-nitrophenyl)amino]-
• CAS No: 55131-09-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 352751
• PubChem ID: 11644030
• Update Time: 2025-04-19

Ethanol, 2-[(3-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(3-nitrophenyl)amino]-
• 2-(3-nitroanilino)ethanol
• HEHDBOAKGSCPGE-UHFFFAOYSA-N
• SCHEMBL3214047
• 55131-09-4
• 2-[(3-nitrophenyl)amino]-ethanol
• DTXSID70469908
• 2-(3-nitro-phenylamino)-ethanol

• Inchi： 1S/C8H10N2O3/c11-5-4-9-7-2-1-3-8(6-7)10(12)13/h1-3,6,9,11H,4-5H2
• InChI Key： HEHDBOAKGSCPGE-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 75.4